Cas no 291-77-0 (3H-1,2-Diazepine)
3H-1,2-Diazepine structure
Product Name:3H-1,2-Diazepine
CAS No:291-77-0
MF:C5H6N2
MW:94.1145405769348
CID:2655933
PubChem ID:19937955
Update Time:2024-02-28
3H-1,2-Diazepine Chemical and Physical Properties
Names and Identifiers
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- 3H-diazepine
- 3H-1,2-Diazepine
- [3h]diazepine
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- Inchi： 1S/C5H6N2/c1-2-4-6-7-5-3-1/h1-4H,5H2
- InChI Key： SPMKLZHLVPRRIZ-UHFFFAOYSA-N
- SMILES： N1CC=CC=CN=1
Computed Properties
- Exact Mass: 94.053
- Monoisotopic Mass: 94.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.7
- XLogP3: 1.4
3H-1,2-Diazepine Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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